Cas no 111412-68-1 (CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE)

CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE structure
111412-68-1 structure
Product Name:CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
CAS No:111412-68-1
MF:C19H44NO4P
MW:381.530727386475
CID:129253
PubChem ID:16213809
Update Time:2025-04-18

CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE Chemical and Physical Properties

Names and Identifiers

    • CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
    • hexadecyltrimethylammonium dihydrogen phosph. conc. 6 amp.
    • Hexadecyltrimethylammonium phosphate monobasic concentrate
    • dihydrogen phosphate,hexadecyl(trimethyl)azanium
    • HEXADECYL TRIMETHYL AMMONIUM DIHYDROGEN PHOSPHATE
    • Cetyltrimethylammonium dihydrogen phosphate, Hexadecyltrimethylammonium dihydrogen phosphate concentrate
    • HEXADECYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE
    • N,N,N-Trimethylhexadecan-1-aminium dihydrogenphosphate
    • 111412-68-1
    • SCHEMBL1203329
    • DTXSID50584128
    • dihydrogen phosphate;hexadecyl(trimethyl)azanium
    • N,N,N-Trimethylhexadecan-1-aminium dihydrogen phosphate
    • AKOS025294092
    • Inchi: 1S/C19H42N.H3O4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-5(2,3)4/h5-19H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
    • InChI Key: ZSJUXFJODHVXFU-UHFFFAOYSA-M
    • SMILES: P(=O)([O-])(O)O.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 381.30100
  • Monoisotopic Mass: 381.30079588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 231
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.00 g/mL at 20 °C(lit.)
  • PSA: 90.40000
  • LogP: 5.68350

CETYLTRIMETHYLAMMONIUM DIHYDROGEN PHOSPHATE Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:8-10-23
  • Hazardous Material Identification: Xi
  • Safety Term:Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3F 8-10-23
  • Risk Phrases:R36/37/38
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